N-(3-chloro-4-methylphenyl)-2-[[3-(4-ethoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[[3-(4-ethoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C27H23ClN4O3S/c1-3-35-19-12-10-18(11-13-19)32-26(34)25-24(20-6-4-5-7-22(20)30-25)31-27(32)36-15-23(33)29-17-9-8-16(2)21(28)14-17/h4-14,30H,3,15H2,1-2H3,(H,29,33)
• InChI Key: KBADAFHAZZTATC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4N3)N=C2SCC(=O)NC5=CC(=C(C=C5)C)Cl
• Molecular Formula: C27H23ClN4O3S
• Molecular Weight: 519.0 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-[[3-(4-ethoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C27H23ClN4O3S and its molecular weight is 519.02. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Properties

• A study by Debnath and Ganguly (2015) synthesized a series of acetamide derivatives, including compounds similar to the one , and evaluated their antibacterial and antifungal activities. These compounds demonstrated promising results in inhibiting various pathogenic microorganisms (Debnath & Ganguly, 2015).

Structural Analysis and Synthesis

• Subasri et al. (2016) analyzed the crystal structures of similar acetamide compounds. Their study provides insights into the molecular conformation and intramolecular interactions of these compounds, which is crucial for understanding their chemical behavior and potential applications (Subasri et al., 2016).

Antitumor Activity

• Hafez and El-Gazzar (2017) investigated the synthesis of thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives, which are structurally related to the compound . They found that these compounds exhibited potent anticancer activity against various human cancer cell lines (Hafez & El-Gazzar, 2017).

Vibrational Spectroscopy and Computational Analysis

• Jenepha Mary et al. (2022) conducted a study on a similar compound to understand its vibrational signatures using Raman and Fourier transform infrared spectroscopy. The study combined experimental and computational approaches to analyze the stability and electronic interactions of the compound (Jenepha Mary et al., 2022).

Pharmacokinetic Properties and Antiviral Activity

• Jenepha Mary et al. (2022) also explored the pharmacokinetic properties of similar compounds and assessed their antiviral activity through in-silico docking studies. This research suggests potential applications in the development of antiviral drugs (Jenepha Mary et al., 2022).